Cas no 77457-01-3 (Pyrazolo[1,5-a]pyridine-3-carboxamide)

Pyrazolo[1,5-a]pyridine-3-carboxamide is a heterocyclic compound featuring a fused pyrazole-pyridine core with a carboxamide functional group. This structure imparts significant versatility in medicinal chemistry and pharmaceutical research, particularly as a scaffold for developing bioactive molecules. Its rigid bicyclic framework enhances binding affinity and selectivity, making it valuable in targeting enzymes and receptors. The carboxamide moiety further improves solubility and hydrogen-bonding interactions, facilitating drug-like properties. This compound is often utilized in the synthesis of kinase inhibitors, anticancer agents, and other therapeutic candidates due to its favorable pharmacokinetic profile and synthetic adaptability. Its well-defined reactivity allows for efficient derivatization, supporting diverse applications in drug discovery.
Pyrazolo[1,5-a]pyridine-3-carboxamide structure
77457-01-3 structure
Product Name:Pyrazolo[1,5-a]pyridine-3-carboxamide
CAS No:77457-01-3
MF:C8H7N3O
MW:161.160681009293
CID:549910
PubChem ID:12782923
Update Time:2025-05-27

Pyrazolo[1,5-a]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • Pyrazolo[1,5-a]pyridine-3-carboxamide
    • 3-Carbamoylpyrazolo[1,5-a]pyridine
    • Pyrazolo[1,5-a]pyridine-3-carboxamide (9CI)
    • 77457-01-3
    • F14286
    • SCHEMBL11300658
    • DTXSID20509762
    • Inchi： 1S/C8H7N3O/c9-8(12)6-5-10-11-4-2-1-3-7(6)11/h1-5H,(H2,9,12)
    • InChI Key： JVOGPCAZHXALIS-UHFFFAOYSA-N
    • SMILES： O=C(C1C=NN2C=CC=CC2=1)N

Computed Properties

  • Exact Mass: 161.058911855g/mol
  • Monoisotopic Mass: 161.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 60.4Ų

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Pyrazolo[1,5-a]pyridine-3-carboxamide Suppliers

Amadis Chemical Company Limited
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(CAS:77457-01-3)Pyrazolo[1,5-a]pyridine-3-carboxamide
Order Number:A898133
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:01
Price ($):430.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:77457-01-3)Pyrazolo[1,5-a]pyridine-3-carboxamide
A898133
Purity:99%
Quantity:1g
Price ($):430.0
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